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Compound of Interest

Compound Name: N6-Cyclohexyladenosine

Cat. No.: B1676892 Get Quote

Introduction

N6-Cyclohexyladenosine (CHA) is a potent and selective agonist for the adenosine A1

receptor, with significantly lower affinity for A2A and A3 receptors.[1][2] Its high affinity and

selectivity make it a valuable tool in pharmacological research for studying the physiological

and pathological roles of the adenosine A1 receptor. Applications include research in

cardiovascular function, neuroscience, and sleep regulation.[1][3][4] To ensure accurate and

reproducible experimental results, proper preparation and storage of N6-
Cyclohexyladenosine stock solutions are critical. Dimethyl sulfoxide (DMSO) is a commonly

used solvent for dissolving N6-Cyclohexyladenosine due to its high solubilizing capacity for

this compound.[5][6] This document provides a detailed protocol for the preparation, storage,

and handling of N6-Cyclohexyladenosine stock solutions in DMSO.

Physicochemical Properties

A summary of the key physicochemical properties of N6-Cyclohexyladenosine is provided in

the table below. This information is essential for calculating the required mass of the compound

to achieve a desired stock solution concentration.
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Property Value Reference

Molecular Formula C16H23N5O4 [5][7]

Molecular Weight 349.38 g/mol [5][7]

CAS Number 36396-99-3 [7]

Appearance White to Off-White Solid [8]

Purity ≥98% [6]

Solubility in DMSO
Up to 100 mM (approximately

35 mg/mL)
[4][5]

Experimental Protocol: Preparation of a 10 mM N6-
Cyclohexyladenosine Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of N6-Cyclohexyladenosine
in DMSO. The concentration can be adjusted based on specific experimental needs by

modifying the mass of N6-Cyclohexyladenosine accordingly.

Materials

N6-Cyclohexyladenosine (solid powder)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure
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Preparation: Before starting, ensure the work area is clean and that all necessary equipment

is readily available. It is recommended to allow the N6-Cyclohexyladenosine vial to

equilibrate to room temperature for at least 60 minutes before opening to minimize

condensation.

Mass Calculation: To prepare a 10 mM stock solution, calculate the required mass of N6-
Cyclohexyladenosine. For example, to prepare 1 mL of a 10 mM solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 349.38 g/mol x 1000 mg/g = 3.49 mg

Weighing: Carefully weigh out the calculated mass of N6-Cyclohexyladenosine using a

calibrated analytical balance and transfer it to a sterile microcentrifuge tube or amber glass

vial.

Solvent Addition: Add the desired volume of anhydrous DMSO to the tube/vial containing the

N6-Cyclohexyladenosine. For the example above, add 1 mL of DMSO.

Dissolution: Tightly cap the tube/vial and vortex thoroughly until the solid is completely

dissolved. Gentle warming or sonication may be used to aid dissolution if necessary.[5]

Visually inspect the solution to ensure there are no undissolved particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, it is recommended to aliquot the stock solution into smaller, single-use volumes

in sterile microcentrifuge tubes.[4][9] Store the aliquots at -20°C for up to one year or at

-80°C for up to two years.[4][5][9]

Safety Precautions

N6-Cyclohexyladenosine is a bioactive compound. Standard laboratory safety practices

should be followed.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses, when handling the

compound and its solutions.

Handle DMSO with care, as it can facilitate the absorption of substances through the skin.
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All procedures should be performed in a well-ventilated area or a chemical fume hood.

Diagrams

Preparation Phase

Dissolution Phase

Storage Phase

Start: Equilibrate N6-Cyclohexyladenosine to Room Temperature

Calculate Required Mass

Weigh N6-Cyclohexyladenosine

Add Anhydrous DMSO

Vortex to Dissolve

Visually Inspect for Complete Dissolution

Not Dissolved

Aliquot into Single-Use Tubes

Dissolved

Store at -20°C or -80°C

End: Stock Solution Ready for Use
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Click to download full resolution via product page

Caption: Workflow for preparing N6-Cyclohexyladenosine stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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